Cas no 586997-43-5 (<br>(E)-4-((4-chlorobenzylidene)amino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-t hiol)

• Product Name: <br>(E)-4-((4-chlorobenzylidene)amino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-t hiol
• CAS No: 586997-43-5
• MF: C₁₅H₁₀ClFN₄S
• MW: 332.783103466034
• CID: 3051312
• PubChem ID: 6889655
• Update Time: 2025-04-21

<br>(E)-4-((4-chlorobenzylidene)amino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

• <br>(E)-4-((4-chlorobenzylidene)amino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-t hiol
• STK583729
• SALOR-INT L408948-1EA
• 4-((4-Chlorobenzylidene)amino)-5-(4-fluorophenyl)-4H-1,2,4-triazole-3-thiol
• AKOS005507022
• AKOS024320220
• 4-{[(E)-(4-chlorophenyl)methylidene]amino}-5-(4-fluorophenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 644-140-6
• 586997-43-5

• Inchi： 1S/C15H10ClFN4S/c16-12-5-1-10(2-6-12)9-18-21-14(19-20-15(21)22)11-3-7-13(17)8-4-11/h1-9H,(H,20,22)/b18-9+
• InChI Key： SYFVMNZYRSKJER-GIJQJNRQSA-N
• SMILES： ClC1C=CC(=CC=1)/C=N/N1C(NN=C1C1C=CC(=CC=1)F)=S

Computed Properties

• Exact Mass: 332.0298734Da
• Monoisotopic Mass: 332.0298734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.1Ų